4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide

Specification

• CAS No.: 1094424-99-3
• Molecular Formula: C7H10N2O2S2
• Molecular Weight: 218.3 g/mol
• IUPAC Name: 6,7-dihydro-4H-thieno[3,2-c]pyridine-5-sulfonamide
• Standard InChI: InChI=1S/C7H10N2O2S2/c8-13(10,11)9-3-1-7-6(5-9)2-4-12-7/h2,4H,1,3,5H2,(H2,8,10,11)
• Standard InChI Key: OGPYZYVHFPCNHQ-UHFFFAOYSA-N
• SMILES: C1CN(CC2=C1SC=C2)S(=O)(=O)N
• Canonical SMILES: C1CN(CC2=C1SC=C2)S(=O)(=O)N

Introduction

Chemical Structure and Properties

Structural Characteristics

4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide features a complex heterocyclic structure characterized by the fusion of a thiophene ring with a partially saturated piperidine ring, forming the thieno[3,2-c]pyridine core. The nomenclature "4H,5H,6H,7H" indicates that positions 4, 5, 6, and 7 of the thieno[3,2-c]pyridine structure contain hydrogen atoms, signifying a partially saturated system. The sulfonamide functional group (-SO₂NH₂) is attached at the 5-position of the piperidine ring, adding to the structural complexity and potential for biological interactions.

The thiophene component contributes aromatic character to the molecule, while the partially saturated piperidine ring provides conformational flexibility. This combination creates a three-dimensional framework with specific spatial arrangements that can influence how the molecule interacts with biological targets. The sulfonamide group adds additional functionality, with potential for hydrogen bonding and other intermolecular interactions that may be important for biological activity.

Physical and Chemical Properties

The key physical and chemical properties of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide are summarized in Table 1, providing essential information for researchers interested in working with this compound.

Table 1. Physical and Chemical Properties of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide

Property	Value
CAS Number	1094424-99-3
Molecular Formula	C₇H₁₀N₂O₂S₂
Molecular Weight	218.3 g/mol
IUPAC Name	6,7-dihydro-4H-thieno[3,2-c]pyridine-5-sulfonamide
Standard InChI	InChI=1S/C7H10N2O2S2/c8-13(10,11)9-3-1-7-6(5-9)2-4-12-7/h2,4H,1,3,5H2,(H2,8,10,11)
Standard InChIKey	OGPYZYVHFPCNHQ-UHFFFAOYSA-N
SMILES	C1CN(CC2=C1SC=C2)S(=O)(=O)N

Spectroscopic Characteristics

The structural confirmation and characterization of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide can be accomplished through various analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, infrared spectroscopy, and X-ray crystallography are commonly employed to elucidate the structural features of such heterocyclic compounds.

In NMR analysis, the thiophene ring protons typically appear in the aromatic region (δ 6.5-7.5 ppm), while the protons of the partially saturated piperidine ring resonate at higher field (δ 1.5-4.0 ppm). The sulfonamide NH₂ protons generally appear as a broad signal in the δ 4.5-6.5 ppm range, although the exact chemical shift can vary depending on solvent and concentration. Mass spectrometry would typically show a molecular ion peak corresponding to the molecular weight of 218.3, along with characteristic fragmentation patterns.

Synthesis Methods

Structure-Activity Relationships

Core Structure Influence

The thieno[3,2-c]pyridine core structure of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide plays a crucial role in determining its biological activities. This bicyclic system creates a rigid scaffold with specific three-dimensional properties that can influence how the molecule interacts with biological targets.

Several aspects of the core structure that may influence biological activity include:

• Ring Fusion Pattern: The [3,2-c] fusion pattern of the thiophene and piperidine rings creates a specific geometric arrangement that differs from other possible fusion patterns (e.g., [2,3-c]), potentially affecting binding affinities and selectivity profiles. The specific arrangement of atoms in the thieno[3,2-c]pyridine system creates unique vectors for the projection of substituents, which can be critical for biological activity.

• Electronic Distribution: The thiophene ring contributes aromatic character and a distinct electronic distribution, with the sulfur atom introducing an element of polarization that can influence the compound's reactivity and interaction with biological targets. The electron-rich nature of the thiophene ring may facilitate interactions with electron-deficient regions of proteins or other biological macromolecules.

• Conformational Properties: The partially saturated nature of the piperidine ring (indicated by the 4H,5H,6H,7H notation) affects the compound's conformational flexibility and three-dimensional shape, which can be critical for optimal binding to biological targets. The presence of saturated carbons allows for specific spatial arrangements that may enhance binding to complementary pockets in target proteins.

Sulfonamide Group Contribution

The sulfonamide functional group at the 5-position of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide contributes significantly to its chemical and biological properties. Sulfonamides have historically been important in medicinal chemistry, particularly in the development of antimicrobial agents and enzyme inhibitors.

The sulfonamide group (-SO₂NH₂) contributes several important features:

• Hydrogen Bonding: The sulfonamide group can participate in hydrogen bonding interactions, acting as both a hydrogen bond donor (through the NH₂ group) and acceptor (through the S=O groups). These interactions can be critical for binding to biological targets, such as the active sites of enzymes or the binding pockets of receptors.

• Acidity: The sulfonamide NH₂ protons are relatively acidic, with pKa values typically in the range of 9-10. This property allows the sulfonamide group to exist partially in an ionized form under physiological conditions, which can enhance binding to positively charged regions of proteins or other biological targets.

• Metabolic Considerations: The sulfonamide group can influence the metabolic stability of the compound, affecting its pharmacokinetic properties. Sulfonamides are generally resistant to certain metabolic transformations, potentially extending the half-life of the compound in biological systems.

• Solubility Enhancement: The polar nature of the sulfonamide group can enhance the water solubility of the compound compared to non-functionalized thieno[3,2-c]pyridine, which is an important consideration for drug development and bioavailability.

Research Findings and Comparative Analysis

Comparison with Related Compounds

To better understand the properties and potential applications of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide, it is valuable to compare it with structurally related compounds. This comparative analysis provides insights into the influence of structural variations on chemical and biological properties. Table 2 presents a comparison of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide with selected structurally related compounds.

Table 2. Comparison of 4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide with Related Compounds

Compound	Core Structure	Functional Group	Molecular Weight (g/mol)	Notable Features
4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonamide	Thieno[3,2-c]pyridine	Sulfonamide at position 5	218.3	Combination of thieno[3,2-c]pyridine with sulfonamide
4H,5H,6H,7H-thieno[3,2-c]pyridine	Thieno[3,2-c]pyridine	None	~137.2	Base structure without functional groups
4H,5H,6H,7H-thieno[3,2-c]pyridine-4-thione	Thieno[3,2-c]pyridine	Thione at position 4	169.27	Contains a thione group rather than a sulfonamide
3-{4H,5H,6H,7H-thieno[3,2-c]pyridine-5-sulfonyl}benzoic acid	Thieno[3,2-c]pyridine	Sulfonyl benzoic acid at position 5	323.4	More complex substitution with additional functional groups
Thieno[3,2-d]pyrimidinones	Thieno[3,2-d]pyrimidine	Various	Varies	Different ring fusion pattern compared to thieno[3,2-c]pyridine